2-{[3-Cyano-5-(dimethylcarbamoyl)-4-(furan-2-yl)-6-methylpyridin-2-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[3-cyano-5-(dimethylcarbamoyl)-4-(furan-2-yl)-6-methylpyridin-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C16H15N3O4S/c1-9-13(16(22)19(2)3)14(11-5-4-6-23-11)10(7-17)15(18-9)24-8-12(20)21/h4-6H,8H2,1-3H3,(H,20,21)
• InChI Key: NUBYKENDTGVHPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=N1)SCC(=O)O)C#N)C2=CC=CO2)C(=O)N(C)C
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol
• Solubility: >51.8 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-{[3-Cyano-5-(dimethylcarbamoyl)-4-(furan-2-yl)-6-methylpyridin-2-yl]sulfanyl}acetic acid” is a chemical substance with the formula C16H15N3O4S and a molecular weight of 345.37 g/mol. It is offered by various chemical suppliers, including Synblock and ChemScene.

Scientific Research Applications

Organic Synthesis and Catalysis

• Synthesis of Pyrimidine and Imidazole Nucleosides: A study describes the synthesis of D-ribofuranosylamine derivatives, which are crucial in the synthesis of pyrimidine and imidazole nucleosides, suggesting potential relevance in nucleic acid chemistry and drug development (Cusack et al., 1973).
• Methylsulfenylation for Synthesizing Furan Rings: Research on the cyclization of bis(methylsulfanyl) carbonyl compounds through methylthiolation to form furan rings highlights potential applications in synthesizing furan-based compounds, which are significant in pharmaceuticals and agrochemicals (Padwa et al., 1999).
• Thiol Additive for Ligation Chemistry: A study introduces a sulfanylmethyl-installed dimethylaminopyridine as a thiol additive for native chemical ligation, showcasing its use in peptide/protein synthesis, which could be relevant for the compound due to the presence of similar functional groups (Ohkawachi et al., 2020).

Solar Cell Applications

• Organic Sensitizers for Solar Cells: A study on novel organic sensitizers for solar cell applications, featuring donor, electron-conducting, and anchoring groups engineered at the molecular level, may suggest potential applications of the subject compound in the field of renewable energy, given its complex structure and potential for modification (Kim et al., 2006).

Safety and Hazards

For safety and hazards information, one typically refers to the Material Safety Data Sheet (MSDS) of the compound. While the MSDS for this compound was mentioned in the search results, the specific details were not provided.